Cas no 51052-05-2 (3,4-dihydro-Pyrazino[1,2-a]benzimidazol-1(2H)-one)

• Product Name: 3,4-dihydro-Pyrazino[1,2-a]benzimidazol-1(2H)-one
• CAS No: 51052-05-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 934659
• PubChem ID: 24974389
• Update Time: 2025-04-19

3,4-dihydro-Pyrazino[1,2-a]benzimidazol-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-Pyrazino[1,2-a]benzimidazol-1(2H)-one
• 3,4-dihydro-2H-pyrazino[1,2-a]benzimidazol-1-one
• pyrazino[1,2-a]benzimidazol-1(2h)-one, 3,4-dihydro- (9ci)
• DB-240767
• BDBM50581130
• 3,4-dihydropyrazino[1,2-a]benzimidazol-1(2H)-one
• SCHEMBL10255758
• XYSOTIPEODPZTL-UHFFFAOYSA-N
• 2,3,4,5-tetrahydro-pyrazino[4,3-a]benzoimidazol-1-one
• Pyrazino[1,2-a]benzimidazol-1(2H)-one,3,4-dihydro-(9ci)
• DTXSID90648213
• 3,4-Dihydrobenzo[4,5]imidazo[1,2-a]pyrazin-1(2H)-one
• 3,4-Dihydropyrazino[1,2-a]benzoimidazole-1-one
• CHEMBL5078979
• 51052-05-2

• Inchi： 1S/C10H9N3O/c14-10-9-12-7-3-1-2-4-8(7)13(9)6-5-11-10/h1-4H,5-6H2,(H,11,14)
• InChI Key： XYSOTIPEODPZTL-UHFFFAOYSA-N
• SMILES： O=C1C2=NC3C=CC=CC=3N2CCN1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.9Ų